Cas no 2092684-28-9 (3-chloro-5H,6H,7H-cyclopenta[c]pyridazine-4-carbonitrile)

• Product Name: 3-chloro-5H,6H,7H-cyclopenta[c]pyridazine-4-carbonitrile
• CAS No: 2092684-28-9
• MF: C₈H₆ClN₃
• MW: 179.606339931488
• CID: 5463682
• Update Time: 2025-06-11

3-chloro-5H,6H,7H-cyclopenta[c]pyridazine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• Z2732558382
• 3-chloro-5H,6H,7H-cyclopenta[c]pyridazine-4-carbonitrile
• 5H-Cyclopenta[c]pyridazine-4-carbonitrile, 3-chloro-6,7-dihydro-

• Inchi： 1S/C8H6ClN3/c9-8-6(4-10)5-2-1-3-7(5)11-12-8/h1-3H2
• InChI Key： QKYHVGHGQPHRNZ-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)C2=C(CCC2)N=N1

Computed Properties

• Exact Mass: 179.0250249 g/mol
• Monoisotopic Mass: 179.0250249 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 49.6
• Molecular Weight: 179.60

Additional information on 3-chloro-5H,6H,7H-cyclopenta[c]pyridazine-4-carbonitrile

Professional Introduction to 3-chloro-5H,6H,7H-cyclopenta[c]pyridazine-4-carbonitrile (CAS No. 2092684-28-9)

3-chloro-5H,6H,7H-cyclopenta[c]pyridazine-4-carbonitrile (CAS No. 2092684-28-9) is a highly specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridazine class, which is known for its diverse biological activities and potential therapeutic applications. The presence of a chloro substituent and a nitrile group in its molecular structure enhances its reactivity and makes it a valuable scaffold for further chemical modifications and drug development.

The molecular structure of 3-chloro-5H,6H,7H-cyclopenta[c]pyridazine-4-carbonitrile consists of a cyclopentane ring fused with a pyridazine moiety, which is further functionalized with a chloro group at the 3-position and a nitrile group at the 4-position. This unique arrangement of functional groups imparts distinct chemical properties that make it an attractive candidate for various synthetic transformations and biological evaluations.

In recent years, there has been growing interest in exploring the pharmacological potential of heterocyclic compounds, particularly those containing nitrogen-containing rings. Pyridazines, in particular, have been extensively studied due to their ability to modulate various biological pathways. The 3-chloro-5H,6H,7H-cyclopenta[c]pyridazine-4-carbonitrile molecule has shown promise in preliminary studies as a lead compound for developing novel therapeutic agents.

One of the key areas where this compound has shown promise is in the development of anticancer agents. The pyridazine core is known to exhibit inhibitory effects on several enzymes and receptors involved in cancer cell proliferation and survival. The chloro and nitrile substituents further enhance its binding affinity to target proteins, making it a potent candidate for further optimization.

Recent advancements in computational chemistry have enabled researchers to predict the binding interactions of small molecules with biological targets with high accuracy. Molecular docking studies have been performed using 3-chloro-5H,6H,7H-cyclopenta[c]pyridazine-4-carbonitrile as a ligand to identify potential binding sites on cancer-related proteins. These studies have revealed promising interactions with kinases and other enzymes that are crucial for cancer cell signaling pathways.

The synthesis of 3-chloro-5H,6H,7H-cyclopenta[c]pyridazine-4-carbonitrile involves multi-step organic reactions that require precise control over reaction conditions. The chlorination step is particularly critical, as it determines the regioselectivity of subsequent functionalizations. Advanced synthetic methodologies have been employed to ensure high yields and purity of the final product.

In addition to its potential in oncology research, 3-chloro-5H,6H,7H-cyclopenta[c]pyridazine-4-carbonitrile has also been explored for its antimicrobial properties. The presence of nitrogen-rich heterocycles has been shown to disrupt bacterial cell membranes and inhibit essential metabolic processes. Preliminary assays have demonstrated its efficacy against various bacterial strains, making it a candidate for developing new antibiotics.

The pharmaceutical industry has been increasingly focusing on green chemistry principles to minimize environmental impact while maximizing efficiency in drug development. The synthesis of 3-chloro-5H,6H,7H-cyclopenta[c]pyridazine-4-carbonitrile adheres to these principles by utilizing sustainable solvents and catalytic systems that reduce waste and energy consumption.

The future prospects of 3-chloro-5H,6H,7H-cyclopenta[c]pyridazine-4-carbonitrile are vast and exciting. Ongoing research aims to optimize its pharmacokinetic properties and explore new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this promising compound into clinical trials.

In conclusion, 3-chloro-5H,6H,7H-cyclopenta[c]pyridazine-4-carbonitrile (CAS No. 2092684-28-9) represents a significant advancement in medicinal chemistry with potential applications across multiple therapeutic areas. Its unique molecular structure and biological activity make it a valuable asset in the search for novel therapeutic agents.